Cas no 1016642-07-1 (Thiazol-4-ylboronic acid)

• Product Name: Thiazol-4-ylboronic acid
• CAS No: 1016642-07-1
• MF: C₃H₄BNO₂S
• MW: 128.945359230042
• MDL: MFCD09879002
• CID: 822935
• PubChem ID: 45480318
• Update Time: 2025-10-29

Thiazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Thiazol-4-ylboronic acid
• 4-Thiazolyl-boronic acid
• Thiazole-4-boronic acid
• 1,3-thiazol-4-ylboronic acid
• 2-THIAZOLE-4-BORONIC ACID
• Boronic acid, B-4-thiazolyl-
• B-4-Thiazolylboronic acid
• P19194
• WSTDOIHBEOVTHX-UHFFFAOYSA-N
• PS-12975
• MFCD09879002
• 1016642-07-1
• AB54186
• SCHEMBL243089
• DB-328748
• AKOS006312360
• DTXSID40670302
• CS-0175107
• EN300-246731
• hiazol-4-ylboronic acid
• Thiazol-4-ylboronicacid
• (1,3-THIAZOL-4-YL)BORONIC ACID
• DB-058635

• MDL： MFCD09879002
• Inchi： 1S/C3H4BNO2S/c6-4(7)3-1-8-2-5-3/h1-2,6-7H
• InChI Key： WSTDOIHBEOVTHX-UHFFFAOYSA-N
• SMILES： S1C=C(B(O)O)N=C1

Computed Properties

• Exact Mass: 129.00600
• Monoisotopic Mass: 129.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6A^2

Experimental Properties

• Density: 1.437 g/cm3
• Boiling Point: 335.3±34.0℃ at 760 mmHg
• Flash Point: 156.612 °C
• PSA: 81.59000
• LogP: -1.17710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on Thiazol-4-ylboronic acid

Introduction to Thiazol-4-ylboronic Acid (CAS No. 1016642-07-1)

Thiazol-4-ylboronic acid, a compound with the chemical identifier CAS No. 1016642-07-1, is a specialized boronic acid derivative that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its thiazole core structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of a boronic acid functional group enhances its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic frameworks.

The thiazol-4-ylboronic acid derivative has found applications in the development of novel therapeutic agents, where its ability to participate in palladium-catalyzed reactions allows for the efficient synthesis of heterocyclic compounds. These compounds are of particular interest due to their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent advancements in synthetic methodologies have further expanded the utility of this compound, enabling more streamlined and efficient synthetic routes to target molecules.

In the realm of academic research, the study of boronic acids has been extensively explored for their role in drug discovery and development. The CAS No. 1016642-07-1 compound serves as a critical building block for designing molecules that can interact with biological targets with high specificity. For instance, boronic acid derivatives have been investigated for their potential use as protease inhibitors, which are crucial in treating various diseases by modulating enzyme activity.

The versatility of thiazolylboronic acids is also evident in their application as ligands in coordination chemistry. These ligands can be used to stabilize metal centers, facilitating catalytic cycles that are essential for organic transformations. The combination of the thiazole ring and the boronic acid moiety provides a unique electronic and steric environment that can be fine-tuned to achieve desired catalytic outcomes. This has led to innovative approaches in asymmetric synthesis, where enantioselective transformations are crucial for producing chiral drugs.

Recent studies have highlighted the importance of thiazol-4-ylboronic acid in the development of materials with advanced functionalities. For example, its incorporation into polymer matrices has resulted in materials with enhanced thermal stability and mechanical strength. These properties make it an attractive candidate for use in high-performance coatings and adhesives. Additionally, the compound's ability to form stable complexes with metals has opened up possibilities for its use in sensor technology and nanotechnology applications.

The pharmaceutical industry has also shown interest in thiazol-4-ylboronic acids due to their potential as prodrugs or drug carriers. By leveraging the reactivity of the boronic acid group, these compounds can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has been particularly promising in targeted drug delivery systems, where precision and control over drug release are paramount.

In conclusion, thiazol-4-ylboronic acid (CAS No. 1016642-07-1) is a multifaceted compound with a broad spectrum of applications across various scientific disciplines. Its unique structural features and chemical properties make it an indispensable tool in synthetic chemistry, materials science, and pharmaceutical research. As ongoing research continues to uncover new applications and functionalities, the significance of this compound is expected to grow even further.